N-(5-((2-(benzo[d][1,3]dioxol-5-ylamino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-3-phenylpropanamide

• IUPAC Name: N-[5-[2-(1,3-benzodioxol-5-ylamino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-3-phenylpropanamide
• InChI: InChI=1S/C20H18N4O4S2/c25-17(9-6-13-4-2-1-3-5-13)22-19-23-24-20(30-19)29-11-18(26)21-14-7-8-15-16(10-14)28-12-27-15/h1-5,7-8,10H,6,9,11-12H2,(H,21,26)(H,22,23,25)
• InChI Key: MKTZKNSBVGUZQW-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)CSC3=NN=C(S3)NC(=O)CCC4=CC=CC=C4
• Molecular Formula: C20H18N4O4S2
• Molecular Weight: 442.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a benzo[d][1,3]dioxol-5-ylamino group, a thiadiazol-2-yl group, and a phenylpropanamide group. It is related to a class of compounds that have been studied for their antitumor activities.

Scientific Research Applications

Anticancer Research Applications

Research into compounds structurally related to "N-(5-((2-(benzo[d][1,3]dioxol-5-ylamino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-3-phenylpropanamide" has shown promising anticancer activity. For instance, microwave-assisted synthesis of N-((5-(substituted methylene amino)-1,3,4-thiadiazol-2-yl)methyl) benzamide derivatives exhibited significant in vitro anticancer activity against various human cancer cell lines, indicating the potential of such compounds in cancer treatment research (Tiwari et al., 2017). Similarly, another study synthesized and evaluated N-(4-{5-[4-(5-Methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides, finding several derivatives with greater anticancer activities than the reference drug, suggesting a path for developing novel anticancer agents (Ravinaik et al., 2021).

Antimicrobial Research Applications

Compounds with a thiadiazole moiety have been explored for their antimicrobial properties. A study on the synthesis of 2-phenylamino-thiazole derivatives demonstrated significant antimicrobial activity against various bacterial and fungal strains, highlighting the potential of thiadiazole derivatives in antimicrobial agent development (Bikobo et al., 2017).

Material Science Applications

Benzothiazole derivatives have been investigated for their corrosion inhibition properties, offering potential applications in material science and engineering. Experimental and theoretical studies on such derivatives as corrosion inhibitors for carbon steel in HCl solutions demonstrated high inhibition efficiencies, suggesting their utility in protecting industrial materials against corrosion (Hu et al., 2016).

Safety and Hazards

The safety and hazards associated with similar compounds are not explicitly mentioned in the retrieved papers. It’s important to note that safety data is crucial when dealing with chemical compounds, especially those with potential biological activity.